Cas no 89803-91-8 (9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-)

9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy- structure
89803-91-8 structure
Product Name:9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-
CAS No:89803-91-8
MF:C14H10O6
MW:274.225604534149
CID:588905
PubChem ID:15379040
Update Time:2025-04-19

9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one, 1,2,3-trihydroxy-5-methoxy-
    • 1,2,3-trihydroxy-5-methoxyxanthen-9-one
    • 89803-91-8
    • SCHEMBL22325695
    • 1,2,3-TRIHYDROXY-5-METHOXY-9H-XANTHEN-9-ONE
    • 1,2,3-trihydroxy-5-methoxyxanthone
    • DTXSID70572188
    • Inchi: 1S/C14H10O6/c1-19-8-4-2-3-6-11(16)10-9(20-14(6)8)5-7(15)12(17)13(10)18/h2-5,15,17-18H,1H3
    • InChI Key: ZKDXDGJSBPWWEM-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2C(C2C(=C(C(=CC1=2)O)O)O)=O)OC

Computed Properties

  • Exact Mass: 274.04773803g/mol
  • Monoisotopic Mass: 274.04773803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 96.2Ų
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